methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride

• IUPAC Name: methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H10N2O3.ClH/c1-11-7(10)6-4-5(2-3-8)12-9-6;/h4H,2-3,8H2,1H3;1H
• InChI Key: CPNKBFZMVNGIMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)CCN.Cl
• Molecular Formula: C7H11ClN2O3
• Molecular Weight: 206.63 g/mol

Description

Methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride (MEOXC-HCl) is an organic compound with a wide range of applications in scientific research. It is a colorless, water-soluble solid with a molecular weight of 255.6 g/mol. MEOXC-HCl is used in a variety of biochemical and physiological experiments, including those involving the study of enzyme kinetics, protein-protein interactions, and metabolic pathways. As such, it is an important tool for scientists to better understand the underlying biology of living systems.

Mechanism of Action

Methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride acts as an inhibitor of certain enzymes, such as serine proteases and cysteine proteases. It binds to the active site of these enzymes, preventing them from catalyzing their respective reactions. Additionally, methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride can act as an agonist of certain proteins, binding to them and activating their function.
Biochemical and Physiological Effects
methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as serine proteases and cysteine proteases, and to activate the activity of certain proteins. Additionally, it has been shown to affect metabolic pathways, such as those involving the synthesis of fatty acids and glucose.

Advantages and Limitations for Lab Experiments

Methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride has several advantages for laboratory experiments. It is a water-soluble compound, making it easier to work with in aqueous solutions. Additionally, it is relatively stable, allowing for experiments to be conducted over a longer period of time. Finally, it is relatively inexpensive compared to other compounds used in scientific research. However, methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride has some limitations. It is not very soluble in organic solvents, making it difficult to use in certain experiments. Additionally, it has a relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

Future research with methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride could focus on further elucidating its mechanism of action and biochemical and physiological effects. Additionally, future research could focus on optimizing its synthesis method and exploring its potential applications in drug development. Additionally, further research could investigate the effects of methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride on other metabolic pathways and its potential use in biotechnology. Finally, further research could investigate its potential use as a therapeutic agent in the treatment of certain diseases.

Synthesis Methods

Methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride can be synthesized through a three-step process. The first step involves the reaction of 5-amino-1,2-oxazole-3-carboxylic acid (AOC) with 2-chloroethanol in the presence of sodium hydroxide to form the ethyl ester of AOC. The second step involves the reaction of the ethyl ester with methyl iodide in the presence of sodium hydroxide to form methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride. The third step involves the reaction of the methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride with hydrochloric acid to form the final product.

Scientific Research Applications

Methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride is used in a variety of scientific research applications. It is commonly used as a substrate for enzyme kinetics experiments to study the catalytic activity of enzymes. Additionally, methyl 5-(2-aminoethyl)-1,2-oxazole-3-carboxylate hydrochloride is used to study the structure and function of proteins, as well as to investigate the interactions between proteins. It is also used in metabolic pathway studies to better understand the biochemical and physiological processes in living systems.